Cas no 1779875-76-1 (4-4-(propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde)

• Product Name: 4-4-(propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde
• CAS No: 1779875-76-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6452005
• PubChem ID: 84783442
• Update Time: 2025-10-31

4-4-(propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-4-(propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde
• 1779875-76-1
• 4-[4-(propan-2-yl)-1H-pyrazol-1-yl]benzaldehyde
• EN300-1292520

• Inchi： 1S/C13H14N2O/c1-10(2)12-7-14-15(8-12)13-5-3-11(9-16)4-6-13/h3-10H,1-2H3
• InChI Key： CPNKYXGEGYCOCA-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1C=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-4-(propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde

4-(Propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde: A Comprehensive Overview

4-(Propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde, identified by the CAS number 1779875-76-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted pyrazole ring. The presence of the propan-2-yl group on the pyrazole ring introduces steric effects and electronic modifications that can influence its reactivity and applications.

The synthesis of 4-(Propan-2-yl)-1H-pyrazol-1-ylbenzaldehyde typically involves multi-step organic reactions, often starting from readily available starting materials such as benzaldehyde and appropriate pyrazole precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements are particularly relevant in the context of green chemistry, where minimizing waste and maximizing atom economy are paramount.

Structurally, this compound exhibits a planar aromatic system due to the conjugation between the benzene ring and the pyrazole moiety. The propan-2-yl group attached to the pyrazole ring adds bulkiness, which can influence its solubility, stability, and interactions with other molecules. Such properties make it a valuable component in various chemical formulations, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4-(Propan-2-yl)-1H-pyrazol-1-yllbenzaldehyde in drug discovery. Its ability to act as a ligand in metalloenzyme models has been explored, suggesting its role in inhibiting or modulating enzyme activity. Additionally, its photochemical properties have been investigated for applications in optoelectronic devices, where conjugated aromatic systems are highly sought after for their electronic versatility.

In terms of biological activity, this compound has shown promise as an anti-inflammatory agent. Preclinical studies indicate that it can modulate key inflammatory pathways without significant cytotoxicity, making it a candidate for further development in therapeutic applications. Moreover, its selectivity towards certain cellular targets suggests potential for personalized medicine approaches.

The environmental impact of 4-(Propan-2-yll)-1H-pyrazol-l-yllbenzaldehyde has also been a focus of recent research. Studies on its biodegradation pathways reveal that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems. This aligns with global efforts to develop sustainable chemicals that minimize ecological footprint.

In conclusion, 4-(Propan=2=yll)-lH-pyrazol-l-yllbenzaldehyde, with its unique chemical structure and versatile properties, continues to be a focal point in diverse scientific disciplines. Its applications span from material science to pharmacology, with ongoing research uncovering new potentials for this intriguing compound.